Cas no 146233-32-1 ((6-Chloropyridazin-3-yl)(phenyl)methanone)

• Product Name: (6-Chloropyridazin-3-yl)(phenyl)methanone
• CAS No: 146233-32-1
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• MDL: MFCD08236852
• CID: 137230
• PubChem ID: 9990974
• Update Time: 2025-04-19

(6-Chloropyridazin-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyridazin-3-yl)(phenyl)methanone
• (6-chloropyridazin-3-yl)-phenylmethanone
• 6-CHLOROPYRIDAZIN-3-YL)(PHENYL)METHANONE
• Methanone,(6-chloro-3-pyridazinyl)phenyl-
• 3-Benzoyl-6-chloropyridazine
• AKOS015909895
• AB44177
• 146233-32-1
• DTXSID10433784
• J-501668
• FT-0648396
• DB-063648

• MDL： MFCD08236852
• Inchi： 1S/C11H7ClN2O/c12-10-7-6-9(13-14-10)11(15)8-4-2-1-3-5-8/h1-7H
• InChI Key： DFUHUTIFOIHZGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C2C=CC=CC=2)=O)N=N1

Computed Properties

• Exact Mass: 218.02500
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 417.025°C at 760 mmHg
• Flash Point: 206.009°C
• Refractive Index: 1.605
• PSA: 42.85000
• LogP: 2.36100